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Compound of Interest

Compound Name: 6-Chloro-1-isopropyl-1H-indole

Cat. No.: B14116039

Get Quote

Executive Summary
This guide outlines the rigorous methodology for the thermochemical characterization of 6-
Chloro-1-isopropyl-1H-indole (C

H

ClN, MW: 193.67 g/mol ). As a functionalized indole derivative, this compound represents a
critical scaffold in medicinal chemistry, particularly for serotonin receptor modulation and
antiviral therapeutics.

Precise determination of its standard molar enthalpy of formation (

) and sublimation (

) is essential for:

Process Safety: Predicting exothermicity during scale-up.

Computational Validation: Benchmarking ab initio calculations (G4, CBS-QB3).
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Stability Profiling: Understanding the energetic penalty of the N-isopropyl steric bulk

combined with the electron-withdrawing 6-chloro substituent.

Compound Profile & Theoretical Prediction
Before experimental initiation, a "Virtual Thermochemical Analysis" using Benson Group

Additivity (BGA) provides a baseline for validating experimental results.

Structural Parameters[1][2][3][4]
IUPAC Name: 6-chloro-1-(propan-2-yl)-1H-indole

Molecular Formula: C

H

ClN

Key Structural Features: Indole fused ring system, N-isopropyl steric hindrance, C6-Chlorine

electronic effect.

Theoretical Estimation (Benson Group Additivity)
We estimate the gas-phase enthalpy of formation (

) to set experimental expectations.
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Group / Correction Value (kJ/mol) Source/Rationale

Indole Base 157.0
Experimental

of Indole

N-Alkyl Correction -42.0
Replacement of N-H with N-C

(Isopropyl)

Cl-Substitution -35.0
vs

increment

Steric Correction +12.0
N-isopropyl peri-interaction

(estimated)

Predicted ~92.0 Theoretical Baseline

Note: The steric correction is critical due to the interaction between the isopropyl methyl groups

and the C7-proton of the indole ring.

Experimental Methodologies
To achieve "chemical accuracy" (±1-2 kJ/mol), the following protocols must be executed.

Synthesis & Ultra-Purification
Thermochemical measurements are meaningless without purity >99.95 mol%.

Protocol:

Synthesis: N-alkylation of 6-chloroindole using 2-iodopropane and NaH in DMF.

Crude Purification: Flash column chromatography (Hexane/EtOAc).
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Ultra-Purification (The Critical Step):

Vacuum Sublimation: Perform at

Pa.

Zone Refining: If the compound melts without decomposition (MP est. 60-70°C), pass

through 20 zone-refining cycles.

Purity Validation: DSC (Differential Scanning Calorimetry) using the fractional melting

technique.

Combustion Calorimetry (Rotating Bomb)
Standard static bomb calorimetry is insufficient for chlorinated compounds due to the formation

of undefined mixtures of

and

. A rotating bomb calorimeter with an arsenious oxide (

) reducing solution is required.

Reaction Scheme:

Operational Protocol:

Combustion Aid: Use a polyethylene ampoule (defined energy of combustion) to prevent pre-

ignition volatility.

Bomb Solution: Add 10 mL of

solution to reduce any free

to

.

Rotation: Initiate rotation 60 seconds after ignition to wash the bomb walls and ensure

thermodynamic equilibrium of the
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phase.

Washburn Corrections: Apply corrections for standard states, specifically the dilution of

and solubility of

.

Knudsen Effusion (Vapor Pressure)
To convert solid-phase data to the gas phase, the enthalpy of sublimation (

) must be measured.

Protocol:

Apparatus: Quartz crystal microbalance (QCM) or Mass-loss Knudsen cell.

Temperature Range: Measure vapor pressure across a 20 K interval (e.g., 298 K - 318 K).

Data Fitting: Plot

vs

(Clausius-Clapeyron). The slope yields

.

Data Visualization & Workflow
Thermochemical Cycle (Born-Haber)
The relationship between the experimental observables is best visualized via a thermodynamic

cycle.
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Elements
11 C(gr) + 6 H2(g) + 0.5 N2(g) + 0.5 Cl2(g)

Compound (Solid)
C11H12ClN(cr)

ΔfH°(cr)

Compound (Gas)
C11H12ClN(g)

ΔfH°(g)
ΔsubH°

(Sublimation)

Combustion Products
11 CO2(g) + H2O(l) + HCl(aq)

ΔcH°(cr)
(Combustion) ΔcH°(g)

Click to download full resolution via product page

Caption: Born-Haber cycle relating formation, combustion, and sublimation enthalpies for 6-
Chloro-1-isopropyl-1H-indole.

Experimental Workflow

Synthesis
(N-Alkylation)

Ultra-Purification
(Zone Refining)

Purity Check
(DSC >99.9%)
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CalorimetrySample A
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Sample B
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Caption: Integrated workflow ensuring data integrity from synthesis to final thermochemical

derivation.

Data Processing & Analysis
Standard Enthalpy of Combustion ( )
The experimental energy of combustion (
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) is calculated from the calorimeter's temperature rise (

). This must be converted to enthalpy:

Where

is the change in moles of gas during combustion. For 6-Chloro-1-isopropyl-1H-indole:

Reactants gas:

moles

Products gas:

moles

Therefore,

will be slightly more negative than

.

Deriving Enthalpy of Formation ( )
Using the standard enthalpies of formation for products (COngcontent-ng-c1989010908=""

_nghost-ng-c3017681703="" class="inline ng-star-inserted">

, H

O, HCl):

Reference Values (298.15 K):

ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

Applications in Drug Development[1]
Crystal Polymorphism: The

and

values derived here are input parameters for predicting crystal lattice energy.
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Lipophilicity Correlation: The thermodynamic stability of the N-isopropyl group correlates with

lipophilicity (

), influencing blood-brain barrier permeability.

Metabolic Stability: The C-Cl bond strength (derived indirectly via atomization energy

calculations validated by this data) predicts susceptibility to oxidative metabolism at the C6

position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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